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Compound of Interest

Compound Name: Isoxazol-5-amine

Cat. No.: B086289 Get Quote

Essential Safety and Handling Guide for
Isoxazol-5-amine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Isoxazol-5-amine in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe management

of this chemical.

Key Safety and Physical Data
The following table summarizes the essential quantitative and safety data for Isoxazol-5-
amine.
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Property Value Citations

Molecular Formula C₃H₄N₂O [1]

Molecular Weight 84.08 g/mol [1]

CAS Number 14678-05-8 [1][2]

Appearance
Pale yellow, beige tablets or

powder
[3]

Flash Point 95.7°C [3]

Storage Temperature
2-8°C, in a dry, dark, and well-

ventilated place
[3][4]

Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation)

[4]

Precautionary Statements
P261, P280,

P305+P351+P338
[4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to minimize exposure and

ensure personal safety when handling Isoxazol-5-amine.
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PPE Category Specification Citations

Hand Protection

Wear appropriate chemical-

resistant gloves. Gloves must

be inspected prior to use. Use

proper glove removal

technique to avoid skin

contact.

Eye/Face Protection
Use safety glasses with side-

shields or chemical goggles.
[6]

Skin and Body Protection
Wear suitable protective

clothing, such as a lab coat.
[6]

Respiratory Protection

If dusts are generated, use a

NIOSH-approved respirator.

For nuisance exposures, a

P95 or P1 particle respirator is

recommended. For higher-

level protection, use type

OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator

cartridges.

[7]

Operational Plan: Step-by-Step Handling and
Disposal
The following workflow provides a procedural guide for the safe handling and disposal of

Isoxazol-5-amine.
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Workflow for Handling and Disposal of Isoxazol-5-amine

1. Receipt and Storage

2. Handling and Use

3. Emergency Procedures 4. Disposal

Receive Shipment

Inspect Container for Damage

Store in a Cool, Dry, Dark, Well-Ventilated Area (2-8°C) in a Tightly Closed Container

Don Appropriate PPE (Gloves, Goggles, Lab Coat, Respirator if needed)

Prepare for Use

Weigh in a Ventilated Enclosure (Fume Hood)

Handle with Care to Avoid Dust Formation and Contact with Skin/Eyes

Accidental Spill

In Case of Accident

Collect Waste in a Labeled, Sealed Container

Generate Waste

Evacuate Area

Contain Spill, Pick Up without Creating Dust

Decontaminate Area

Dispose of via a Licensed Professional Waste Disposal Service

Do Not Allow to Enter Drains

Click to download full resolution via product page

Workflow for Handling and Disposal of Isoxazol-5-amine
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1. Receipt and Storage

Step 1: Inspection: Upon receipt, visually inspect the container for any signs of damage or

leakage.

Step 2: Storage: Store the container in a cool, dry, dark, and well-ventilated area, with a

recommended temperature between 2-8°C.[3][4] The container must be kept tightly closed to

prevent contamination and degradation.[6]

2. Handling and Use

Step 1: Personal Protective Equipment (PPE): Before handling, ensure all required PPE is

correctly worn. This includes chemical-resistant gloves, safety goggles, a lab coat, and

respiratory protection if there is a risk of dust formation.[6]

Step 2: Engineering Controls: All handling of Isoxazol-5-amine that may generate dust, such

as weighing, should be conducted within a chemical fume hood or other ventilated

enclosure.[8]

Step 3: Safe Handling Practices: Avoid direct contact with skin, eyes, and clothing.[8] Do not

breathe dust, vapor, mist, or gas.[6] Wash hands thoroughly after handling.[8]

3. Emergency Procedures

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7] Remove

contaminated clothing.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[7]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[7]

If Swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person. Consult a physician.[7]
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Accidental Release: In the event of a spill, evacuate personnel to a safe area.[7] Wear

appropriate PPE, including respiratory protection.[8] Pick up and arrange disposal without

creating dust.[7] Sweep up and shovel the material into a suitable, closed container for

disposal.[7] Do not let the product enter drains.[7]

4. Disposal Plan

Step 1: Waste Collection: Collect surplus and non-recyclable solutions in a suitable, labeled

container.

Step 2: Professional Disposal: Dispose of the waste material through a licensed professional

waste disposal service.[7] The product may be burned in a chemical incinerator equipped

with an afterburner and scrubber.[7]

Step 3: Contaminated Packaging: Dispose of contaminated packaging as unused product in

accordance with local regulations.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b086289#personal-protective-equipment-for-handling-
isoxazol-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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